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Compound of Interest

Compound Name: SR-3029
Cat. No.: B15605462
Get Quote

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate, essential safety and logistical information for the handling of SR-3029, a potent and
selective casein kinase 18/1¢ (CK19/¢) inhibitor. Adherence to these guidelines is critical to
ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling SR-3029, a comprehensive approach to personal safety is mandatory. The
following table summarizes the required personal protective equipment.
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Protection Type Required Equipment Specifications and Use

o Must be worn at all times when
] Safety glasses with side )
Eye and Face Protection ) handling the compound to
shields or goggles ]
protect against splashes.

Inspect gloves for integrity

) ] before use. Dispose of
) Chemical-resistant gloves )
Hand Protection o contaminated gloves after use
(e.g., nitrile, neoprene) ) S
in accordance with institutional

and local regulations.

A standard laboratory coat is
Body Protection Laboratory coat required to prevent skin

contact.

If dusts are generated or

Not required under normal ventilation is inadequate, a
Respiratory Protection conditions of use with NIOSH-approved respirator
adequate ventilation may be necessary. Consult

your institution's safety officer.

Avoid breathing dust, fumes,
) gas, mist, vapors, or spray.
General Hygiene
Wash hands thoroughly after

handling.

Operational Plan: Handling and Storage

A clear operational plan is crucial for the safe and effective use of SR-3029 in a laboratory
setting.

Engineering Controls

e Ventilation: Work with SR-3029 should be conducted in a well-ventilated area. A chemical
fume hood is recommended for procedures that may generate dust or aerosols.

First Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention.

e In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Get medical
attention if irritation develops.

 In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Get medical
attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Storage

o Conditions: Store in a tightly closed container.

» Temperature: Recommended storage at -20°C.

Disposal Plan

Contaminated materials and waste containing SR-3029 must be handled as hazardous waste.

» Disposal Method: Dispose of in accordance with all federal, state, and local environmental
regulations. Contact a licensed professional waste disposal service to dispose of this
material.

o Contaminated Packaging: Dispose of as unused product.

Experimental Protocols

SR-3029 is a potent inhibitor of casein kinase 16 (CK1d) and CK1e with IC50 values of 44 nM
and 260 nM, respectively.[1][2] It has been shown to inhibit the proliferation of melanoma and
breast cancer cell lines in vitro and reduce tumor growth in mouse xenograft models.[1]

In Vitro Kinase Assay

A common experiment to determine the inhibitory activity of SR-3029 is a kinase assay.

Methodology:
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» Reaction Setup: The kinase reaction is typically performed in a 384-well plate in a final
volume of 10 pL.

e Reagents: The reaction mixture contains 50 mM HEPES (pH 7.5), 5 mM MgClz, 0.1 mg/mL
bovine serum albumin, 1 mM DTT, 0.01% Triton X-100, and 1% DMSO.

e Incubation: The reaction is initiated by the addition of ATP and the substrate. The plate is
incubated at room temperature.

o Termination: After a set time (e.g., 10 minutes), the reaction is stopped by the addition of a
detection reagent.

o Detection: The fluorescent signal, indicating kinase activity, is measured using a plate reader.

o Data Analysis: Dose-response curves are generated by testing SR-3029 at various
concentrations (e.g., 3-fold dilutions starting from 10 uM) to calculate the IC50 value.

Cell Proliferation Assay

To assess the effect of SR-3029 on cancer cell growth, a cell proliferation assay such as the
MTT assay is used.

Methodology:

o Cell Seeding: Cancer cells (e.g., A375 human melanoma cells) are seeded in a 96-well plate
at a specific density and allowed to adhere overnight.

o Compound Treatment: The cells are then treated with various concentrations of SR-3029 or
a vehicle control (e.g., DMSO).

e Incubation: The plate is incubated for a period of time (e.g., 72 hours).

o MTT Addition: MTT reagent is added to each well and the plate is incubated to allow for the
formation of formazan crystals.

o Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g.,
DMSO or a specialized buffer).
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» Absorbance Measurement: The absorbance is read at a specific wavelength (e.g., 570 nm)
using a microplate reader.

» Data Analysis: The cell viability is calculated as a percentage of the vehicle-treated control,
and the EC50 value is determined.

Visualizations

The following diagrams illustrate key workflows and pathways related to the handling and
mechanism of SR-3029.
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Workflow for Safe Handling of SR-3029
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[Review Safety Data Sheet (SDSD
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Handling
Weigh SR-3029 in a Ventilated Area
(e.g., Fume Hood)
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(e.g., in DMSO)

Experimentation
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Cleanup and Disposal

Dispose of Contaminated Waste
(Gloves, Tips, etc.)

Clean Work Area

Goﬁ PPE and Wash Hands]
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Caption: A flowchart outlining the necessary steps for the safe handling of SR-3029.
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SR-3029 Mechanism of Action
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Caption: The inhibitory effect of SR-3029 on the Wnt/pB-catenin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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